Cas no 1260681-83-1 (3-Iodo-1H-pyrazolo[3,4-b]pyridin-5-amine)

• Product Name: 3-Iodo-1H-pyrazolo[3,4-b]pyridin-5-amine
• CAS No: 1260681-83-1
• MF: C₆H₅IN₄
• MW: 260.035172224045
• MDL: MFCD13193612
• CID: 1081944
• PubChem ID: 71748555
• Update Time: 2025-10-21

3-Iodo-1H-pyrazolo[3,4-b]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-pyrazolo[3,4-b]pyridin-5-amine
• 3-iodo-2H-pyrazolo[3,4-b]pyridin-5-amine
• 5-Amino-3-iodo-1H-pyrazolo[3,4-b]pyridine
• SCHEMBL18921901
• PB19359
• DTXSID80857650
• P11661
• 1260681-83-1
• CS-0054719

• MDL： MFCD13193612
• Inchi： 1S/C6H5IN4/c7-5-4-1-3(8)2-9-6(4)11-10-5/h1-2H,8H2,(H,9,10,11)
• InChI Key： BHOKNYCMLGEQQN-UHFFFAOYSA-N
• SMILES： IC1=C2C=C(C=NC2=NN1)N

Computed Properties

• Exact Mass: 259.95589g/mol
• Monoisotopic Mass: 259.95589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 3-Iodo-1H-pyrazolo[3,4-b]pyridin-5-amine

Comprehensive Overview of 3-Iodo-1H-pyrazolo[3,4-b]pyridin-5-amine (CAS No. 1260681-83-1): Properties, Applications, and Research Insights

3-Iodo-1H-pyrazolo[3,4-b]pyridin-5-amine (CAS No. 1260681-83-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. This iodinated pyrazolopyridine derivative is particularly valued for its role as a building block in medicinal chemistry, enabling the synthesis of complex molecules with potential biological activity. Researchers are increasingly exploring its applications in kinase inhibitor development and cancer therapeutics, aligning with the growing demand for targeted drug discovery.

The molecular structure of 3-Iodo-1H-pyrazolo[3,4-b]pyridin-5-amine combines a pyrazolo[3,4-b]pyridine core with an iodine substituent at the 3-position and an amine group at the 5-position. This arrangement offers exceptional opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are frequently searched by synthetic chemists in AI-driven reaction optimization queries. The compound's CAS No. 1260681-83-1 serves as a critical identifier in chemical databases, often appearing in structure-activity relationship (SAR) studies for JAK/STAT pathway inhibitors.

Recent trends in high-throughput screening have highlighted 3-Iodo-1H-pyrazolo[3,4-b]pyridin-5-amine as a promising scaffold for fragment-based drug design. Its moderate molecular weight (263.03 g/mol) and balanced lipophilicity make it suitable for lead compound optimization, a topic frequently discussed in computational chemistry forums. The iodine atom's presence facilitates radio-labeling applications, addressing the rising interest in PET imaging probes for neurological disorders—a hotspot in current biomedical research.

In material science, this compound's π-conjugated system has sparked investigations into organic electronic materials, particularly for OLED intermediates. Patent analyses reveal its utility in developing light-emitting diodes with improved quantum yields, responding to the global push for energy-efficient displays. The amine functionality allows for further derivatization, making it valuable for covalent organic frameworks (COFs)—a trending topic in nanotechnology searches.

Quality control of CAS No. 1260681-83-1 typically involves HPLC purity analysis and mass spectrometry verification, reflecting the pharmaceutical industry's emphasis on QC/QA protocols. Stability studies under various pH conditions are frequently documented, addressing common search queries about compound storage and handling precautions for sensitive heterocycles. The compound's thermal stability (>200°C) makes it suitable for high-temperature reactions, a feature appreciated in flow chemistry applications.

Environmental considerations surrounding iodinated compounds have led to studies on green synthesis approaches for 3-Iodo-1H-pyrazolo[3,4-b]pyridin-5-amine. Recent publications explore catalytic iodination methods using eco-friendly oxidants, aligning with the sustainable chemistry movement. These advancements respond to increasing regulatory demands and researcher inquiries about solvent-free reactions and atom economy principles.

The commercial availability of 3-Iodo-1H-pyrazolo[3,4-b]pyridin-5-amine through specialized chemical suppliers has expanded its accessibility for academic research and industrial R&D. Price benchmarking data indicates growing demand, particularly from contract research organizations (CROs) engaged in preclinical development. Its inclusion in diversity-oriented synthesis libraries underscores its importance in modern drug discovery pipelines.

Future research directions for CAS No. 1260681-83-1 may focus on its bioconjugation potential for antibody-drug conjugates (ADCs), a rapidly evolving field in oncology. The compound's heterocyclic pharmacophore also positions it as a candidate for proteolysis targeting chimeras (PROTACs), addressing the popular search trend of targeted protein degradation strategies. As AI-assisted molecular design tools advance, this scaffold will likely feature prominently in de novo drug generation algorithms.